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Compound of Interest

Compound Name: Pth-methionine

Cat. No.: B1351202

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory reagents are paramount to ensuring a safe and compliant research
environment. This document provides essential, immediate safety and logistical information for
the proper disposal of Pth-methionine (Parathyroid Hormone with methionine residues), a
substance often utilized in biochemical and pharmaceutical research. While a specific Safety
Data Sheet (SDS) for Pth-methionine is not readily available, this guidance is synthesized
from the safety profiles of its components, L-methionine and parathyroid hormone.

Chemical and Physical Properties

Understanding the fundamental properties of a substance is the first step toward safe handling
and disposal. The following table summarizes the key characteristics of L-methionine, the
reactive component of Pth-methionine.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1351202?utm_src=pdf-interest
https://www.benchchem.com/product/b1351202?utm_src=pdf-body
https://www.benchchem.com/product/b1351202?utm_src=pdf-body
https://www.benchchem.com/product/b1351202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Chemical Formula C5H11NO2S [1112][3]
Molar Mass 149.21 g/mol [1][2]
Appearance White crystalline powder [2]

Melting Point 281 °C (decomposes) [2]
Solubility in Water Soluble [2]

CAS Number 63-68-3 (for L-Methionine) [21[41[5]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is crucial to prevent contamination and
ensure personnel safety.

Personal Precautions:
e Avoid breathing dust.[6]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a dust respirator.[6]

o Ensure adequate ventilation of the affected area.[4][5]

Environmental Precautions:

e Prevent the substance from entering drains, surface water, and groundwater.[4][5]
Methods for Cleaning Up:

e Use dry clean-up procedures to avoid generating dust.[6]

e Mechanically sweep or vacuum the spilled material.

o Collect the spilled material into a suitable, labeled container for disposal.[4][5][7]
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e Wash the spill site after the material has been collected.[7]

Proper Disposal Procedures

Adherence to proper disposal protocols is mandatory for laboratory safety and environmental
protection. The following step-by-step plan outlines the recommended procedure for the
disposal of Pth-methionine.

Operational Disposal Plan:
» Waste Identification and Segregation:

o Identify the waste as non-hazardous solid chemical waste, unless it has been mixed with a
hazardous substance.

o Segregate Pth-methionine waste from other laboratory waste streams.
o Containerization:

o Place the Pth-methionine waste in a clearly labeled, sealed container. The label should
include the name of the substance and any known hazards.

¢ Disposal Method:

o For small quantities, the recommended disposal method is to dissolve the material in a
combustible solvent and incinerate it in a chemical incinerator equipped with an
afterburner and scrubber.[7]

o Alternatively, dispose of the solid waste at an authorized waste disposal facility.

o Consult with your institution's environmental health and safety (EHS) department or a
licensed waste disposal contractor to ensure compliance with local, state, and federal
regulations.[5]

e Decontamination:

o Thoroughly decontaminate all equipment and work surfaces that have come into contact
with Pth-methionine.
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o Launder contaminated clothing separately.[6]

Experimental Protocols Cited

The understanding of Pth-methionine's potential decomposition products comes from
oxidation studies on parathyroid hormone. These studies often involve the following
experimental conditions:

o Metal-Catalyzed Oxidation: Oxidation of PTH is often studied in the presence of transition
metals like iron (Fe(ll) or Fe(lll)) and hydrogen peroxide (H202), which can lead to the
formation of methionine sulfoxide and other degradation products.[8][9]

« Irradiation: Studies have shown that irradiation with a nonequilibrium plasma jet can induce
the decomposition and oxidation of methionine.[10]

These experimental conditions highlight the importance of avoiding contact with strong
oxidizing agents and certain metals during disposal to prevent unintended reactions and the
generation of unknown decomposition products.

Logical Workflow for Pth-Methionine Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Pth-methionine.
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Pth-Methionine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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